N-acyl-alpha-hexosamines

N-Acyl-alpha-Hexosamines are a class of compounds characterized by the presence of an acyl group attached to the alpha carbon of a hexose sugar. These molecules exhibit diverse structural variations, depending on the specific acyl substituent and the particular hexose sugar involved (e.g., N-acetylglucosamine). In biological systems, N-acyl-alpha-hexosamines play significant roles in carbohydrate metabolism, cell signaling, and as components of complex glycoconjugates. They are also of interest in pharmaceutical research due to their potential applications in anti-inflammatory and antimicrobial therapies. The synthetic nature of these compounds allows for precise modification of the acyl group, enabling targeted interactions with cellular receptors and enzymes. Furthermore, N-acyl-alpha-hexosamines have been studied for their structural similarities to naturally occurring compounds, making them valuable tools for probing the biological functions of glycoconjugates in various disease states.
N-acyl-alpha-hexosamines
Structure Chemical Name CAS MF
103782-08-7 Allosamidin 103782-08-7 C25H42N4O14
66081-36-5 tunicamycin C1 homolog 66081-36-5 C39H64N4O16

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